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In the rapidly advancing field of organic photovoltaics (OPVs), the development of efficient

near-infrared (NIR) absorbing dyes is paramount for enhancing power conversion efficiencies

(PCE). While significant research has focused on various classes of NIR dyes, a direct and

comprehensive comparison of their performance in state-of-the-art bulk heterojunction (BHJ)

OPV architectures is often challenging to consolidate. This guide provides a comparative

overview of the performance of prominent NIR dyes, with a special focus on the emerging

potential of quaterrylene-based materials.

Performance Benchmark of Leading NIR Dyes
The landscape of NIR dyes for OPVs is currently dominated by non-fullerene acceptors (NFAs),

particularly the Y-series, which have demonstrated remarkable power conversion efficiencies.

Other notable classes include squaraine and cyanine dyes. The following tables summarize the

performance of some of these leading NIR dyes in BHJ organic solar cells.

Table 1: Photovoltaic Performance of Y-Series Acceptor-
Based OPVs

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b086737?utm_src=pdf-interest
https://www.benchchem.com/product/b086737?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086737?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Donor
Polymer

Acceptor
Dye

Voc (V)
Jsc
(mA/cm2)

FF (%) PCE (%)

PM6 Y6 0.834 25.2 74.3 15.7[1]

PM6 BTP-4Cl 0.867 25.4 - 16.5[1]

PM6 BTP-4Cl-12 - - - 17.0[1]

PBDB-TF BTP-4F-12 - - - 16.4[1]

PM6 L8-BO 0.874 25.72 81.5 18.32[2]

PM6
Y6:Br-

ITIC:PC71BM
0.841 25.2 74.3 15.7[2]

Table 2: Photovoltaic Performance of Squaraine Dye-
Based OPVs

Donor Dye Acceptor Voc (V)
Jsc
(mA/cm2)

FF (%) PCE (%)

bis(N,N-

diisobutylanili

no)squaraine

C60 0.59 5.58 56 1.8[3]

bis(N,N-

diphenylanilin

o)squaraine

C60 0.82 6.71 59 3.2[3]

SQ C60 - - - 4.1[4]

Voc: Open-circuit voltage, Jsc: Short-circuit current density, FF: Fill factor, PCE: Power

conversion efficiency.

Quaterrylene Dyes: A Focus on Stability
While the performance data for quaterrylene-based dyes in high-efficiency BHJ OPVs is not

as extensively documented in the current literature, this class of molecules possesses inherent

properties that make them highly attractive for photovoltaic applications.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://psecommunity.org/wp-content/plugins/wpor/includes/file/2304/LAPSE-2023.33625-1v1.pdf
https://psecommunity.org/wp-content/plugins/wpor/includes/file/2304/LAPSE-2023.33625-1v1.pdf
https://psecommunity.org/wp-content/plugins/wpor/includes/file/2304/LAPSE-2023.33625-1v1.pdf
https://psecommunity.org/wp-content/plugins/wpor/includes/file/2304/LAPSE-2023.33625-1v1.pdf
https://pubs.rsc.org/en/content/articlelanding/2025/ee/d4ee06021k/unauth
https://pubs.rsc.org/en/content/articlelanding/2025/ee/d4ee06021k/unauth
https://pubs.acs.org/doi/abs/10.1021/cm2020803
https://pubs.acs.org/doi/abs/10.1021/cm2020803
https://pubs.aip.org/apl/article/111872/Optical-and-electrical-properties-of-a-squaraine
https://www.benchchem.com/product/b086737?utm_src=pdf-body
https://www.benchchem.com/product/b086737?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086737?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exceptional Stability: Quaterrylene derivatives are polycyclic aromatic hydrocarbons known for

their outstanding chemical and photostability. This is a critical attribute for the long-term

operational stability of organic solar cells, a major hurdle for many high-performing organic

dyes.

Tunable NIR Absorption: The extended π-conjugated system of quaterrylenes results in strong

absorption in the NIR region, a key requirement for capturing a larger portion of the solar

spectrum.

The current research on quaterrylene dyes in photovoltaics has been more focused on their

application in dye-sensitized solar cells (DSSCs). While DSSCs operate on a different

mechanism than BHJ OPVs, these studies highlight the potential of quaterrylenes as robust

NIR sensitizers. The challenge remains in synthesizing soluble and processable quaterrylene
derivatives that can be effectively incorporated into BHJ architectures to realize their full

potential in terms of power conversion efficiency.

Experimental Protocols
Detailed methodologies are crucial for reproducing and building upon existing research. Below

are generalized experimental protocols for the fabrication and characterization of the NIR dye-

based organic solar cells discussed.

General Fabrication Protocol for BHJ Organic Solar
Cells
A common device architecture for NIR OPVs is the inverted structure: ITO/ZnO/Active

Layer/MoOx/Ag.

Substrate Cleaning: Indium tin oxide (ITO) coated glass substrates are sequentially cleaned

in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol.

Electron Transport Layer (ETL) Deposition: A thin layer of zinc oxide (ZnO) nanoparticles is

spin-coated onto the cleaned ITO substrates and annealed.

Active Layer Deposition: The donor polymer and acceptor dye (e.g., PM6:Y6) are dissolved

in a suitable organic solvent (e.g., chloroform, chlorobenzene) to form a blend solution. This

solution is then spin-coated onto the ZnO layer in an inert atmosphere (e.g., a nitrogen-filled
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glovebox). The film is often subjected to solvent vapor annealing or thermal annealing to

optimize the morphology.

Hole Transport Layer (HTL) Deposition: A thin layer of molybdenum oxide (MoOx) is

thermally evaporated on top of the active layer.

Top Electrode Deposition: Finally, a metal electrode, typically silver (Ag), is thermally

evaporated on top of the HTL to complete the device.

Characterization of Photovoltaic Performance
The performance of the fabricated OPV devices is characterized under simulated sunlight (AM

1.5G, 100 mW/cm2).

Current Density-Voltage (J-V) Characteristics: The J-V curves are measured using a source

meter to determine the key photovoltaic parameters: open-circuit voltage (Voc), short-circuit

current density (Jsc), and fill factor (FF). The power conversion efficiency (PCE) is then

calculated using the formula: PCE (%) = (Voc × Jsc × FF) / Pin × 100 where Pin is the

incident power density of the simulated sunlight.

External Quantum Efficiency (EQE): The EQE spectrum is measured to determine the ratio

of collected charge carriers to incident photons at each wavelength.

Visualizing the Concepts
To better illustrate the relationships and processes involved in organic photovoltaics, the

following diagrams are provided.

Donor Material Acceptor Material

HOMO

LUMO LUMOElectron Transfer

HOMOHole Transfer
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Click to download full resolution via product page

Caption: Energy level diagram illustrating charge transfer at the donor-acceptor interface in a

BHJ solar cell.
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Caption: A generalized experimental workflow for the fabrication of bulk heterojunction organic

solar cells.
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Caption: Conceptual relationship of different NIR dye classes to key organic photovoltaic

performance metrics.

Conclusion
The development of NIR-absorbing dyes has been a critical driver for the recent surge in

organic photovoltaic performance. Non-fullerene acceptors, particularly the Y-series, have set a

high benchmark with power conversion efficiencies exceeding 18%. While quaterrylene-based

dyes have not yet demonstrated comparable efficiencies in BHJ OPV architectures, their

exceptional stability positions them as a highly promising class of materials for future research.

Further molecular engineering to improve the solubility and processability of quaterrylene
derivatives could unlock their potential to contribute to the development of highly efficient and

durable organic solar cells. This guide serves as a starting point for researchers to understand

the current landscape and identify opportunities for innovation in the design and application of

novel NIR dyes for organic photovoltaics.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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